Oxirane, 2-methyl-2-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (2S)-

• CAS No.: 62660-05-3
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: (2S)-2-methyl-2-[(1S)-4-methylcyclohex-3-en-1-yl]oxirane
• InChI: InChI=1S/C10H16O/c1-8-3-5-9(6-4-8)10(2)7-11-10/h3,9H,4-7H2,1-2H3/t9-,10-/m1/s1
• InChI Key: PJGRMBOWSWHGDV-NXEZZACHSA-N
• Isomeric SMILES: CC1=CC[C@H](CC1)[C@]2(CO2)C
• Canonical SMILES: CC1=CCC(CC1)C2(CO2)C

Description

Oxirane, 2-methyl-2-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (2S)- is a chemical compound with the molecular formula C10H16O. It is a type of epoxide, which is a three-membered cyclic ether. Epoxides are known for their high reactivity due to the strained ring structure, making them valuable intermediates in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Oxirane, 2-methyl-2-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (2S)- typically involves the epoxidation of alkenes. One common method is the reaction of an alkene with a peracid, such as m-chloroperbenzoic acid (m-CPBA), under mild conditions. The reaction proceeds via the formation of a peracid intermediate, which then transfers an oxygen atom to the alkene, forming the epoxide ring.

Industrial Production Methods

Industrial production of epoxides, including Oxirane, 2-methyl-2-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (2S)-, often involves the use of large-scale reactors and continuous flow processes. Catalysts such as titanium silicalite-1 (TS-1) are used to enhance the efficiency and selectivity of the epoxidation reaction. The process is optimized to achieve high yields and purity of the desired epoxide.

Chemical Reactions Analysis

Types of Reactions

Oxirane, 2-methyl-2-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (2S)- undergoes various types of chemical reactions, including:

Oxidation: The epoxide ring can be opened by oxidizing agents, leading to the formation of diols.

Reduction: Reduction of the epoxide can yield alcohols.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles attack the less hindered carbon of the epoxide ring, resulting in ring-opening and formation of substituted products.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like hydroxide ions (OH-), alkoxides (RO-), and amines (RNH2) are commonly employed.

Major Products Formed

Diols: Formed from the oxidation of the epoxide.

Alcohols: Resulting from the reduction of the epoxide.

Substituted Alcohols: Produced from nucleophilic substitution reactions.

Scientific Research Applications

Oxirane, 2-methyl-2-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (2S)- has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme-catalyzed epoxidation reactions and their mechanisms.

Medicine: Investigated for its potential use in the development of pharmaceuticals, particularly in the synthesis of active pharmaceutical ingredients (APIs).

Industry: Utilized in the production of polymers, resins, and other materials due to its reactivity and versatility.

Mechanism of Action

The mechanism of action of Oxirane, 2-methyl-2-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (2S)- involves the nucleophilic attack on the electrophilic carbon atoms of the epoxide ring. This attack leads to the ring-opening and formation of new bonds. The molecular targets and pathways involved depend on the specific reaction and the nature of the nucleophile.

Comparison with Similar Compounds

Similar Compounds

Oxirane, methyl-, (S)-:

Oxirane, [(2-methylphenoxy)methyl]-:

Uniqueness

Oxirane, 2-methyl-2-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (2S)- is unique due to its specific substituents, which impart distinct reactivity and properties compared to other epoxides. Its structure allows for selective reactions and applications in various fields, making it a valuable compound in both research and industry.